Cas no 874765-22-7 (5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL)

• Product Name: 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL
• CAS No: 874765-22-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5331754
• Update Time: 2025-07-31

5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL Chemical and Physical Properties

Names and Identifiers

• 5-TERT-BUTYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 5-tert-butyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• Z1157836246
• 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL

• Inchi： 1S/C10H13N3O/c1-10(2,3)7-6-9(14)13-8(12-7)4-5-11-13/h4-6,11H,1-3H3
• InChI Key： ZUDRNDVTYDBEJK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C2C=CNN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7

Additional information on 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL

5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL (CAS No. 874765-22-7): A Comprehensive Overview

5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL (CAS No. 874765-22-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-A]pyrimidine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL features a pyrazolo[1,5-A]pyrimidine core with a tert-butyl substituent at the 5-position and a hydroxyl group at the 7-position. This configuration contributes to its stability and reactivity, which are crucial for its use in various chemical transformations. The compound's CAS number 874765-22-7 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions.

In recent years, the demand for 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL has surged, driven by its role in the development of novel therapeutic agents. The compound's ability to act as a building block for kinase inhibitors and other biologically active molecules has made it a focal point in medicinal chemistry. Additionally, its applications in agrochemicals and material science have expanded its market potential, aligning with the growing interest in sustainable and high-performance chemicals.

One of the key advantages of 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL is its versatility in synthetic chemistry. Researchers have successfully utilized it to create derivatives with enhanced properties, such as improved solubility and bioavailability. This adaptability makes it a preferred choice for projects requiring custom synthesis and structure-activity relationship (SAR) studies. Furthermore, its compatibility with modern green chemistry techniques underscores its relevance in environmentally conscious research.

The global market for 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL is expected to grow steadily, fueled by advancements in pharmaceutical R&D and the increasing need for innovative agrochemical solutions. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the rising demand. Its CAS number 874765-22-7 is frequently searched in academic and industrial databases, reflecting its importance in contemporary chemical research.

For those seeking reliable sources of 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL, it is essential to partner with reputable suppliers who adhere to stringent quality standards. The compound's purity, stability, and storage conditions are critical factors that can impact its performance in downstream applications. As the scientific community continues to explore its potential, 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL is poised to remain a key player in the development of next-generation chemical solutions.

In summary, 5-Tert-butylpyrazolo[1,5-A]pyrimidin-7-OL (CAS No. 874765-22-7) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it an indispensable tool for researchers and industry professionals alike. As the demand for innovative chemical solutions grows, this compound will undoubtedly play a pivotal role in shaping the future of scientific and industrial advancements.